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molecular formula C12H10FNO3 B8080405 Methyl 3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylate

Methyl 3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylate

Cat. No. B8080405
M. Wt: 235.21 g/mol
InChI Key: OOSIJFGXSOANPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09132126B2

Procedure details

In a similar manner as described in Preparation Example 25, by using methanol (60 mL), methyl-3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylate (6.0 g, 25.51 mmol) and 3% sodium hydroxide aqueous solution (60 mL), a white solid required compound (5.21 g, 23.44 mmol, 92%) was obtained.
Name
methyl-3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylate
Quantity
6 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
60 mL
Type
reactant
Reaction Step Two
Name
methanol
Quantity
60 mL
Type
solvent
Reaction Step Three
Name
required compound
Yield
92%

Identifiers

REACTION_CXSMILES
C[O:2][C:3]([C:5]1[C:6]([C:11]2[CH:16]=[CH:15][CH:14]=[C:13]([F:17])[CH:12]=2)=[N:7][O:8][C:9]=1[CH3:10])=[O:4].[OH-].[Na+]>CO>[F:17][C:13]1[CH:12]=[C:11]([C:6]2[C:5]([C:3]([OH:4])=[O:2])=[C:9]([CH3:10])[O:8][N:7]=2)[CH:16]=[CH:15][CH:14]=1 |f:1.2|

Inputs

Step One
Name
methyl-3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylate
Quantity
6 g
Type
reactant
Smiles
COC(=O)C=1C(=NOC1C)C1=CC(=CC=C1)F
Step Two
Name
sodium hydroxide
Quantity
60 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
methanol
Quantity
60 mL
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
In a similar manner as described in Preparation Example 25

Outcomes

Product
Name
required compound
Type
product
Smiles
FC=1C=C(C=CC1)C1=NOC(=C1C(=O)O)C
Measurements
Type Value Analysis
AMOUNT: AMOUNT 23.44 mmol
AMOUNT: MASS 5.21 g
YIELD: PERCENTYIELD 92%
YIELD: CALCULATEDPERCENTYIELD 91.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.